Cas no 21951-34-8 (1-(4-beta-Hydroxyethylsulfonylphenyl)-3-methyl-5-pyrazolone)

• Product Name: 1-(4-beta-Hydroxyethylsulfonylphenyl)-3-methyl-5-pyrazolone
• CAS No: 21951-34-8
• Molecular Formula: C₁₂H₁₄N₂O₄S
• Molecular Weight: 282.31556
• CID: 51930
• PubChem ID: 89114

1-(4-beta-Hydroxyethylsulfonylphenyl)-3-methyl-5-pyrazolone Properties

Names and Identifiers

• 2,4-Dihydro-2-[4-[(2-hydroxyethyl)sulphonyl]phenyl]-5-methyl-3H-pyrazol-3-one
• 1-(4-BETA-HYDROXYETHYLSULFONYLPHENYL-)-3-METHYL-5-PYRAZOLONE
• 2-[4-(2-hydroxyethylsulfonyl)phenyl]-5-methyl-4H-pyrazol-3-one
• 2,4-Dihydro-2-(4-((2-hydroxyethyl)sulphonyl)phenyl)-5-methyl-3H-pyrazol-3-one
• 2-Pyrazolin-5-one,1-(p-((2-hydroxyethyl)sulfonyl)phenyl)-3-methyl
• EINECS 244-678-8
• 2,4-dihydro-2-[4-[(2-hydroxyethyl)sulfonyl]phenyl]-5-methyl-3h-pyrazol-3-one
• 21951-34-8
• FT-0605650
• DTXSID0066743
• A837J8M5FP
• NS00027003
• 3H-Pyrazol-3-one, 2,4-dihydro-2-[4-[(2-hydroxyethyl)sulfonyl]phenyl]-5-methyl-
• W-110538
• 3H-Pyrazol-3-one, 2,4-dihydro-2-(4-((2-hydroxyethyl)sulfonyl)phenyl)-5-methyl-
• 2-Pyrazolin-5-one, 1-(p-((2-hydroxyethyl)sulfonyl)phenyl)-3-methyl-
• 1-(4-beta-Hydroxyethylsulfonylphenyl)-3-methyl-5-pyrazolone
• SCHEMBL3410994
• A815777

• InChIKey： HYQYPARBQHUKAB-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14N2O4S/c1-9-8-12(16)14(13-9)10-2-4-11(5-3-10)19(17,18)7-6-15/h2-5,15H,6-8H2,1H3
• SMILES： OCCS(C1C=CC(N2C(=O)CC(C)=N2)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 282.06700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 282.06742811g/mol
• Heavy Atom Count: 19
• Complexity: 472
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• LogP: 1.14660
• PSA: 95.42000